Cas no 869304-96-1 (Oxazole, 2,2'-(1-methylethylidene)bis[4,5-dihydro-4-methyl-4-phenyl-, (4S,4'S)-)

• Product Name: Oxazole, 2,2'-(1-methylethylidene)bis[4,5-dihydro-4-methyl-4-phenyl-, (4S,4'S)-
• CAS No: 869304-96-1
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 4463982
• PubChem ID: 12170740
• Update Time: 2025-04-24

Oxazole, 2,2'-(1-methylethylidene)bis[4,5-dihydro-4-methyl-4-phenyl-, (4S,4'S)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2,2'-(1-methylethylidene)bis[4,5-dihydro-4-methyl-4-phenyl-, (4S,4'S)-
• (4S,4'S)-2,2'-(Propane-2,2-diyl)bis(4-methyl-4-phenyl-4,5-dihydrooxazole)
• (4S,4'S)-2,2'-(1-Methylethylidene)bis[4,5-dihydro-4-methyl-4-phenyloxazole]
• 869304-96-1

• Inchi： 1S/C23H26N2O2/c1-21(2,19-24-22(3,15-26-19)17-11-7-5-8-12-17)20-25-23(4,16-27-20)18-13-9-6-10-14-18/h5-14H,15-16H2,1-4H3/t22-,23-/m1/s1
• InChI Key： YIPYFWHRVGTXSK-DHIUTWEWSA-N
• SMILES： C(C1=N[C@@](C)(C2=CC=CC=C2)CO1)(C1=N[C@@](C)(C2=CC=CC=C2)CO1)(C)C

Computed Properties

• Exact Mass: 362.199428076Da
• Monoisotopic Mass: 362.199428076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.2Ų